[1-(Pyrimidin-2-yl)piperidin-4-yl]methanamine dihydrochloride

• IUPAC Name: (1-pyrimidin-2-ylpiperidin-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C10H16N4.2ClH/c11-8-9-2-6-14(7-3-9)10-12-4-1-5-13-10;;/h1,4-5,9H,2-3,6-8,11H2;2*1H
• InChI Key: BTMPTBVFEBPRFL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C2=NC=CC=N2.Cl.Cl
• Molecular Formula: C10H18Cl2N4
• Molecular Weight: 265.18 g/mol
• CAS RN: 170353-31-8

Description

“[1-(Pyrimidin-2-yl)piperidin-4-yl]methanamine dihydrochloride” is a chemical compound with the molecular formula C10H15N3O. It is also known as [1- (2-pyrimidinyl)-4-piperidinyl]methanol.

Scientific Research Applications

Bone Formation Enhancement

A study highlighted the discovery of a compound with a 2-aminopyrimidine template targeting the Wnt beta-catenin cellular messaging system, specifically for the treatment of bone disorders. This compound showed a dose-dependent increase in trabecular bone formation rate in ovariectomized rats, suggesting potential applications in bone health and osteoporosis treatment (Pelletier et al., 2009).

Medicinal Chemistry Applications

Another research area involves the synthesis of complex molecules for medicinal applications. For instance, a novel method for the synthesis of 3-(pyrrolidin-1-yl)piperidine was proposed, emphasizing its significance in medicinal chemistry due to its conformational rigidity and importance as a diamine (Smaliy et al., 2011).

Antiosteoclast and Osteoblast Activity

Compounds synthesized from [1-(Pyrimidin-2-yl)piperidin-4-yl]methanamine dihydrochloride demonstrated moderate to high antiosteoclast and osteoblast activity, indicating their potential utility in treating bone-related diseases and disorders (Reddy et al., 2012).

Anticonvulsant and Analgesic Activities

Research on substituted pyridine derivatives prepared from 2-chloro-6-ethoxy-4-acetylpyridine, derived from citrazinic acid, showed good analgesic and antiparkinsonian activities. These findings open pathways for the development of new therapeutic agents in pain management and Parkinson's disease treatment (Amr et al., 2008).

Sigma-1 Receptor Antagonists for Neuropathic Pain

A series of pyrimidines were developed as potent sigma-1 receptor antagonists with pharmacological antineuropathic pain activity. These compounds, especially one with high affinity to the σ1R receptor, demonstrated promising antinociceptive effects in models of neuropathic pain, highlighting their potential as novel drugs for treating neuropathic pain (Lan et al., 2014).

Mechanism of Action

Target of Action

Compounds with a similar structure have been found to target theWnt β-catenin cellular messaging system . This system plays a crucial role in cell-cell communication and is involved in numerous cellular processes, including cell proliferation, differentiation, and migration.

Mode of Action

It is suggested that similar compounds act asagonists to the Wnt β-catenin pathway . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, the compound would bind to components of the Wnt β-catenin pathway, enhancing its activity.

Biochemical Pathways

The Wnt β-catenin pathway is a key biochemical pathway affected by this compound . When activated, the Wnt β-catenin pathway can lead to the accumulation of β-catenin in the cytoplasm and its subsequent translocation into the nucleus. In the nucleus, β-catenin can bind to transcription factors and influence the expression of specific genes, leading to various downstream effects such as increased bone formation .

Pharmacokinetics

A compound with a similar structure was found to have excellent pharmacokinetic properties . These properties, along with factors such as the compound’s chemical structure and formulation, can impact its bioavailability.

Result of Action

Similar compounds that target the wnt β-catenin pathway have been associated with an increase in the bone formation rate . This suggests that [1-(Pyrimidin-2-yl)piperidin-4-yl]methanamine dihydrochloride could potentially have similar effects.

Action Environment

For instance, one source suggests storing a similar compound in a dark place and at a temperature between 2-8°C .